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Compound of Interest

2-Bromo-4,5-
Compound Name:
bis(trifluoromethyl)aniline

cat. No.: B1301075

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4,5-
bis(trifluoromethyl)aniline, a halogenated and fluorinated aniline derivative of significant
interest in synthetic and medicinal chemistry. This document details its chemical structure,
properties, a proposed synthetic protocol, and safety considerations, presented to aid
researchers in its application and handling. The presence of both a bromine atom and two
trifluoromethyl groups makes this compound a versatile intermediate for the synthesis of
complex organic molecules, particularly in the development of novel pharmaceuticals and
agrochemicals.

Chemical Structure and Identification

2-Bromo-4,5-bis(trifluoromethyl)aniline is an aromatic amine with a bromine atom and two
trifluoromethyl groups substituted on the benzene ring. The trifluoromethyl group is a key
pharmacophore in modern drug design, known to enhance properties such as metabolic
stability and binding affinity.

e |[UPAC Name: 2-bromo-4,5-bis(trifluoromethyl)aniline

e Synonyms: 2-Bromo-4,5-di(trifluoromethyl)aniline, Benzenamine, 2-bromo-4,5-
bis(trifluoromethyl)-
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¢ Chemical Structure: »-Chemical structure of 2-Bromo-4,5-bis(trifluoromethyl)aniline (Note: A
placeholder image is used. The structure corresponds to an aniline ring substituted with an
amino group at position 1, a bromine at position 2, and trifluoromethyl groups at positions 4
and 5.)

Physicochemical and Spectroscopic Data

Quantitative data for 2-Bromo-4,5-bis(trifluoromethyl)aniline is summarized in the table
below. It is important to note that while some properties are reported from chemical databases,
others are predicted and should be treated as estimates.

Property Value Source
CAS Number 230295-15-5 [1]
Molecular Formula CsHaBrFeN [1]
Molecular Weight 308.02 g/mol [1]
Boiling Point 117 °C (Predicted) [2]
Density 1.760 + 0.06 g/cm3 (Predicted) [2]
InChikey GDBFBFPCVDCVRM- 1]

UHFFFAOYSA-N

NC1=CC(=C(C=C1Br)C(F)
SMILES [1]
(FFC(F)(F)F

Note: Specific experimental data for melting point, solubility, and spectral analyses (*H NMR,
13C NMR, IR) are not readily available in the cited literature. Researchers should perform their
own characterization upon synthesis.

Proposed Synthetic Workflow

The synthesis of 2-Bromo-4,5-bis(trifluoromethyl)aniline can be logically achieved via the
electrophilic bromination of the commercially available precursor, 3,4-bis(trifluoromethyl)aniline.
The amino group is a strong ortho-, para-director; therefore, bromination is expected to occur at
the position ortho to the amino group and meta to the two trifluoromethyl groups.
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Caption: Proposed synthesis of 2-Bromo-4,5-bis(trifluoromethyl)aniline.

Experimental Protocol: Synthesis via Electrophilic
Bromination

This protocol is adapted from established procedures for the bromination of substituted anilines
using N-Bromosuccinimide (NBS).[3]

Disclaimer: This is a proposed protocol and has not been optimized for this specific substrate.
All laboratory work should be conducted with appropriate safety precautions in a well-ventilated
fume hood.

4.1. Materials and Reagents:
e 3,4-bis(trifluoromethyl)aniline (1.0 eq.)
e N-Bromosuccinimide (NBS) (1.0 eq.)

e N,N-Dimethylformamide (DMF), anhydrous
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o Ethyl acetate

» Brine solution (saturated ag. NaCl)

e Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa4)
4.2. Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-
bis(trifluoromethyl)aniline (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF).

» Reagent Addition: In a separate flask, prepare a solution of N-Bromosuccinimide (1.0 eq.) in
anhydrous DMF. Add this NBS solution dropwise to the aniline solution at room temperature
with vigorous stirring.

o Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The progress of
the reaction should be monitored by an appropriate analytical technique such as Thin-Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical
reaction time for analogous substrates is approximately 3 hours.[3]

o Work-up: Upon completion of the reaction, dilute the mixture with ethyl acetate.

o Extraction: Transfer the diluted mixture to a separatory funnel and wash with brine solution.
Repeat the brine wash two to three times to remove the DMF solvent.

e Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate or
magnesium sulfate. Filter off the drying agent. Concentrate the filtrate under reduced
pressure using a rotary evaporator to obtain the crude product.

4.3. Purification:

The resulting crude product can be purified by standard laboratory techniques, such as column
chromatography on silica gel or recrystallization, to yield the pure 2-Bromo-4,5-
bis(trifluoromethyl)aniline.

Safety, Handling, and Disposal
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While a specific safety data sheet for 2-Bromo-4,5-bis(trifluoromethyl)aniline is not widely
available, data from structurally similar halogenated and fluorinated anilines suggest that this
compound should be handled with care.

o General Handling: Use in a well-ventilated area, preferably a chemical fume hood. Avoid
inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.[4][5]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and
chemical safety goggles.[4][5]

e First Aid:

[e]

Skin Contact: Immediately wash with plenty of soap and water.[4]

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing.[4]

o

Inhalation: Remove the person to fresh air and keep comfortable for breathing.[4]

[¢]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[6]
o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Waste should be handled as hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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